![molecular formula C16H14O3 B1637944 2'-Hydroxy-2-methoxychalcone CAS No. 42220-77-9](/img/structure/B1637944.png)
2'-Hydroxy-2-methoxychalcone
Overview
Description
2’-Hydroxy-2-methoxychalcone is a chemical compound with the empirical formula C16H14O3 . It belongs to the class of chalcones, which are phenolic compounds that form one of the largest groups of bioactive natural products .
Synthesis Analysis
Chalcones are easy to construct from simple aromatic compounds, and it is convenient to perform structural modifications to generate functionalized chalcone derivatives . For instance, 2’-Hydroxy-4,4’,6’-trimethoxychalcone was synthesized by mixing 2’-hydroxy-4’,6’-dimethoxyacetophenone with sodium hydride .Molecular Structure Analysis
The molecular structure of 2’-Hydroxy-2-methoxychalcone consists of two aromatic rings linked through a three-carbon alkenone unit . The molecular weight is 254.28 g/mol .Chemical Reactions Analysis
Chalcones, including 2’-Hydroxy-2-methoxychalcone, are known to interact with various biomolecules and possess cytoprotective and modulatory properties . They are also known to undergo reactions such as hydrogenation .Physical And Chemical Properties Analysis
The physical and chemical properties of 2’-Hydroxy-2-methoxychalcone include a density of 1.2±0.1 g/cm3, boiling point of 430.6±45.0 °C at 760 mmHg, and vapour pressure of 0.0±1.1 mmHg at 25°C .Scientific Research Applications
Anti-Inflammatory and Anti-Cancer Properties
Chalcones, including 2’-Hydroxy-2-methoxychalcone, have been studied for their ability to modulate inflammation and cancer through the suppression of NF-κB signaling .
Anti-Melanogenic Effects
Derivatives of 2’-hydroxychalcone have shown potential in reducing melanogenesis, which is the process of melanin production in the skin .
Reactive Oxygen Species Accumulation
This compound has been observed to prompt the accumulation of reactive oxygen species in HepG2 cells, which can be significant in studies related to oxidative stress .
Iron Catalysis in Radical Generation
Research has explored the role of 2’-Hydroxy-chalcones in catalyzing the generation of hydroxyl radicals due to iron released from damaged cells .
Regiospecific Hydrogenation
Studies have shown high conversions of methoxychalcone substrates, including 2’-Hydroxy-2-methoxychalcone, in specific bacterial cultures, indicating potential biotechnological applications .
Constituents of Medicinal Plants
Chalcones are identified as constituents in various medicinal plants, suggesting their importance in pharmacognosy and natural product chemistry .
Mechanism of Action
Target of Action
2’-Hydroxy-2-methoxychalcone, a synthetic chalcone, has been found to exhibit antimicrobial activity . It is also known to have anti-inflammatory properties, with the ability to inhibit COX-1 and COX-2 enzymes .
Mode of Action
The compound interacts with its targets, primarily the COX-1 and COX-2 enzymes, leading to their inhibition . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation and pain.
Biochemical Pathways
The primary biochemical pathway affected by 2’-Hydroxy-2-methoxychalcone is the cyclooxygenase pathway . By inhibiting the COX-1 and COX-2 enzymes, the compound disrupts the conversion of arachidonic acid to prostaglandins . This results in a reduction of inflammation and pain.
Result of Action
The primary result of the action of 2’-Hydroxy-2-methoxychalcone is the reduction of inflammation . By inhibiting the production of prostaglandins, the compound can alleviate symptoms of inflammation, such as pain and swelling .
Safety and Hazards
Future Directions
The unique chemical structural features of chalcones have inspired the synthesis of numerous chalcone derivatives, including 2’-Hydroxy-2-methoxychalcone . These synthetic analogs often possess similar bioactivities as their natural counterparts, but often with enhanced potency and reduced toxicity . This suggests a promising future direction for new drug discovery .
properties
IUPAC Name |
(E)-1-(2-hydroxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c1-19-16-9-5-2-6-12(16)10-11-15(18)13-7-3-4-8-14(13)17/h2-11,17H,1H3/b11-10+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNTIPKTZVAKPOX-ZHACJKMWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)C2=CC=CC=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)C2=CC=CC=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Hydroxy-2-methoxychalcone | |
CAS RN |
42220-77-9 | |
Record name | 2'-Hydroxy-2-methoxychalcone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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